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Executive Summary
Chromium(III) phosphate is an inorganic compound that exists in several hydrated forms, with

the tetrahydrate, CrPO₄·4H₂O, being a significant variant.[1] This guide provides a

comprehensive technical overview of chromium(III) phosphate tetrahydrate, detailing its

chemical formula, molecular structure, physicochemical properties, and established synthesis

protocols. It serves as a critical resource for professionals in research and development,

offering insights into the compound's characterization, applications, and safe handling. The

content herein is grounded in authoritative scientific literature to ensure accuracy and reliability

for its intended expert audience.

Chemical Identity and Formula
Chromium(III) phosphate tetrahydrate is an inorganic compound where chromium exhibits a

+3 oxidation state.[2] It is one of several hydrated forms of chromium(III) phosphate, which also

include the anhydrous (CrPO₄) and hexahydrate (CrPO₄·6H₂O) versions.[3] Each form

possesses distinct physical properties, such as color, with the anhydrous form being green and

the hexahydrate appearing violet.[3]
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Identifier Value Source

Chemical Name
Chromium(III) Phosphate

Tetrahydrate
[4]

Chemical Formula CrPO₄·4H₂O [1][5]

CAS Number 10101-59-4 [1][4][6]

Molar Mass 219.03 g/mol [5]

Synonyms
Chromic phosphate

tetrahydrate
[7]

Molecular and Crystal Structure
The definitive crystal structure of the tetrahydrate is less commonly detailed in literature

compared to the anhydrous forms. However, the structure of anhydrous β-CrPO₄ is known to

be orthorhombic, consisting of infinite chains of trans edge-sharing CrO₆ octahedra linked by

PO₄ tetrahedra.[3][8] In the hydrated forms, it is understood that water molecules act as

ligands, coordinating with the chromium(III) ion and participating in the crystal lattice's

hydrogen-bonding network. The central chromium(III) ion is typically octahedrally coordinated

by oxygen atoms from both the phosphate anions and the water molecules.

Reactant Preparation

Reaction & Processing

0.5M CrCl₃ Solution

Mix & Stir

0.5M H₃PO₄ Solution

Heat (60-80°C) Cool to RT Vacuum Filtration Wash (H₂O, EtOH) Vacuum Dry (40-50°C) CrPO₄·4H₂O Powder

Click to download full resolution via product page

Caption: Workflow for the laboratory synthesis of CrPO₄·4H₂O.
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Chromium(III) phosphate and its hydrates have a range of industrial and research applications

stemming from their chemical stability and physical properties.

Anti-Corrosive Pigments: Paints and coatings containing chromium(III) phosphate are used

to protect metal surfaces (such as zinc and aluminum alloys) from corrosion. [3][9]*

Catalysis: It serves as a catalyst in various chemical processes, including the alkylation of

aromatic hydrocarbons in the polymer industry. [3][4][10]* Polymer Manufacturing: Used as

an additive in the production of polymers. [1][10]* Vibration and Noise Dampening:

Formulations containing chromium(III) phosphate-silicate are used as laminated structures in

motors to reduce vibration and noise. [3][11]

Safety and Handling
As with all chemical compounds, proper safety protocols must be observed when handling

chromium(III) phosphate tetrahydrate.

Hazard Identification: The compound is associated with warnings for being harmful if

swallowed and causing skin and eye irritation. [7]* Personal Protective Equipment (PPE):

Standard laboratory PPE, including safety glasses, gloves, and a lab coat, should be worn.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area. [12]*

Disposal: Dispose of waste material in accordance with local, state, and federal regulations.

Conclusion
Chromium(III) phosphate tetrahydrate (CrPO₄·4H₂O) is a versatile inorganic compound with

significant applications in materials science, catalysis, and industrial manufacturing. A thorough

understanding of its chemical structure, properties, and synthesis is essential for its effective

and safe utilization in research and development. The protocols and data presented in this

guide offer a foundational resource for scientists and professionals working with this

compound, enabling them to leverage its properties while adhering to best practices in the

laboratory.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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